Cas no 13148-56-6 (2-Thiazolamine,4-phenyl-N-(phenylmethylene)-)

2-Thiazolamine,4-phenyl-N-(phenylmethylene)- structure
13148-56-6 structure
Product Name:2-Thiazolamine,4-phenyl-N-(phenylmethylene)-
CAS No:13148-56-6
MF:C16H12N2S
MW:264.344882011414
CID:146784
PubChem ID:166779
Update Time:2025-04-19

2-Thiazolamine,4-phenyl-N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-phenyl-N-(phenylmethylene)-
    • 2-thiazolamine, 4-phenyl-N-[(1E)-phenylmethylene]-
    • (E)-1-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)methanimine
    • n-benzylidene-4-phenyl-1,3-thiazol-2-amine
    • Oprea1_349141
    • DTXSID601261340
    • 13148-56-6
    • 4-Phenyl-N-(phenylmethylene)-2-thiazolamine
    • Inchi: 1S/C16H12N2S/c1-3-7-13(8-4-1)11-17-16-18-15(12-19-16)14-9-5-2-6-10-14/h1-12H
    • InChI Key: WNQLXXHCCUAUIQ-UHFFFAOYSA-N
    • SMILES: S1C(N=CC2C=CC=CC=2)=NC(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 264.07226
  • Monoisotopic Mass: 264.072119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 53.5

Experimental Properties

  • Density: 1.156
  • Boiling Point: 450.483°C at 760 mmHg
  • Flash Point: 226.244°C
  • Refractive Index: 1.642
  • PSA: 25.25

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